Bromochloromethane

• CAS No.: 74-97-5
• Product Name: Bromochloromethane
• Molecular Formula: CH2BrCl
• Molecular Weight: 129.38 g/mol
• IUPAC Name: bromo(chloro)methane
• Standard InChI: InChI=1S/CH2BrCl/c2-1-3/h1H2
• Standard InChIKey: JPOXNPPZZKNXOV-UHFFFAOYSA-N
• SMILES: C(Cl)Br
• Canonical SMILES: C(Cl)Br
• Boiling Point: 154 °F at 760 mm Hg (NTP, 1992); 68.0 °C; 68 °C; 155°F
• Colorform: Clear, colorless liquid; Colorless to pale-yellow liquid
• Density: 1.93 at 77 °F (NTP, 1992); 1.9344 g/cu cm at 20 °C; Relative density (water = 1): 2.0; 1.93
• Flash Point: No flash or fire points by standard tests in air.
• Melting Point: -126 °F (NTP, 1992); -87.9 °C; -88 °C; -124°F
• Physical Description: Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to pale-yellow liquid with a chloroform-like odor.; Colorless to pale-yellow liquid with a chloroform-like odor. [Note: May be used as a fire extinguishing agent.]
• Description: Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.; Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom.
• Shelf Life: Chemical stability: Stable under recommended storage conditions. Contains the following stabilizer(s): BHT (<=100 ppm)
• Solubility: 1 to 5 mg/mL at 68° F (NTP, 1992); 0.13 M; In water, 1.67X10+4 mg/L at 25 °C; 0.9 part in 100 parts water; Insoluble in water; Completely miscible with common organic solvents; Soluble in ethanol, ethyl ether, benzene, acetone; Miscible with carbon tetrachloride, chloroform; Miscible with methanol; Soluble in organic solvents; Solubility in water, g/100ml at 20 °C: 0.9 (poor); Insoluble
• Synonyms: Chlorobromomethane; Fluorocarbon 1011; Halon 1011; Methylene Bromide Chloride; Monochloromonobromomethane; NSC 7294
• Vapor Density: 4.46 (NTP, 1992) (Relative to Air); 4.46 (Air = 1); Relative vapor density (air = 1): 4.5; 4.46
• Vapor Pressure: 117 mm Hg at 68 °F (NTP, 1992); 142.50 mmHg; 142 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 14.7; 115 mmHg
• PubChem Compound: 6333
• Last Modified: Nov 11 2021